5-methoxy-4,7-dimethyl-2H-chromen-2-one
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to 5-methoxy-4,7-dimethyl-2H-chromen-2-one involves multi-step chemical reactions, starting from basic organic or inorganic substances. For instance, a compound closely related, 5,6-Dimethoxy-N-[(R)-4-methoxy-2-(prop-1-en-2-yl)-2,3-dihydrobenzofuran-5-yl]-1,1a,2,7b-tetrahydrocyclopropa[c]chromene-7b-carboxamide, was synthesized through etherification, oximation, and Beckmann rearrangement, starting from rotenone and dimethyloxosulphonium methylide (Chen, Ye, & Hu, 2012). Such processes highlight the complexity and versatility of synthetic routes available for chromen-2-one derivatives.
Molecular Structure Analysis
The molecular structure of chromen-2-one derivatives is characterized by various functional groups attached to the chromene backbone, which significantly affect their physical and chemical properties. For example, X-ray crystallography has been used to determine the crystal structures of related compounds, confirming their complex molecular geometry and providing insights into their potential reactivity and interactions (Inglebert, Kamalraja, Sethusankar, & Perumal, 2014).
Chemical Reactions and Properties
Chromen-2-one derivatives undergo various chemical reactions, including condensation, cyclization, and substitution, which allow for the synthesis of a wide range of compounds with diverse chemical properties. For instance, a study described the synthesis of a previously unknown compound via multicomponent condensation, highlighting the reactivity of 5-hydroxy-4,7-dimethyl-2H-chromen-2-one in forming complex structures (Lichitsky, Komogortsev, & Melekhina, 2021).
Physical Properties Analysis
The physical properties of 5-methoxy-4,7-dimethyl-2H-chromen-2-one and its derivatives, such as melting point, boiling point, and solubility, are influenced by the molecular structure and functional groups present. These properties are crucial for determining the compound's suitability for various applications, including materials science and pharmaceuticals.
Chemical Properties Analysis
The chemical properties of 5-methoxy-4,7-dimethyl-2H-chromen-2-one derivatives, including acidity, basicity, and reactivity towards other chemicals, are determined by the electronic structure and the presence of functional groups. Studies on related compounds have explored their electrochemical behavior, photochromic properties, and potential as antibacterial and antioxidant agents, indicating the wide range of chemical behaviors exhibited by chromen-2-one derivatives (Hamdi, Passarelli, & Romerosa, 2011).
properties
IUPAC Name |
5-methoxy-4,7-dimethylchromen-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O3/c1-7-4-9(14-3)12-8(2)6-11(13)15-10(12)5-7/h4-6H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLAVGUABMNSCQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=CC(=O)O2)C)C(=C1)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70353858 |
Source
|
Record name | 5-methoxy-4,7-dimethylchromen-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70353858 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14002-98-3 |
Source
|
Record name | 5-Methoxy-4,7-dimethyl-2H-1-benzopyran-2-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14002-98-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-methoxy-4,7-dimethylchromen-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70353858 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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